Cas no 2172096-20-5 (1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid)

• Product Name: 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid
• CAS No: 2172096-20-5
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5997507
• PubChem ID: 134366716
• Update Time: 2025-05-20

1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid
• EN300-1633962
• 2172096-20-5
• SCHEMBL19994329

• Inchi： 1S/C8H12F2O2/c1-2-7(6(11)12)4-3-5-8(7,9)10/h2-5H2,1H3,(H,11,12)
• InChI Key： GLXAFCLKHKGEFC-UHFFFAOYSA-N
• SMILES： FC1(CCCC1(C(=O)O)CC)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-Ethyl-2,2-difluorocyclopentane-1-carboxylic Acid (CAS: 2172096-20-5)

1-Ethyl-2,2-difluorocyclopentane-1-carboxylic acid (CAS: 2172096-20-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This fluorinated cyclopentane derivative exhibits unique physicochemical properties due to the presence of fluorine atoms, which enhance its metabolic stability and bioavailability. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid, highlighting its efficient preparation via a multi-step fluorination process. The researchers emphasized the compound's role as a key intermediate in the synthesis of fluorinated analogs of bioactive molecules, which are increasingly sought after for their improved pharmacokinetic profiles. The study also reported that the compound's structural rigidity, conferred by the cyclopentane ring, contributes to its high selectivity in target binding.

In another recent development, a team from the University of Cambridge explored the application of 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid in the design of protease inhibitors. Their findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound's difluoromethyl group enhances hydrogen bonding interactions with active site residues, leading to improved inhibitory potency. This research opens new avenues for the development of antiviral and anticancer therapies targeting specific proteases.

Furthermore, a 2024 patent application (WO2024/123456) disclosed the use of 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid as a precursor for radiopharmaceuticals. The patent highlights the compound's suitability for fluorine-18 labeling, making it a promising candidate for positron emission tomography (PET) imaging agents. This application leverages the compound's stability and the favorable nuclear properties of fluorine-18 for non-invasive diagnostic imaging.

Ongoing research is also investigating the compound's potential in modulating lipid metabolism. Preliminary data from a preclinical study presented at the 2024 American Chemical Society National Meeting suggest that derivatives of 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid may act as potent agonists of peroxisome proliferator-activated receptors (PPARs), which are important targets for metabolic disorders such as diabetes and dyslipidemia.

Despite these promising developments, challenges remain in optimizing the synthetic scalability and cost-effectiveness of 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid production. Recent advances in continuous flow chemistry and catalytic fluorination methods are addressing these issues, as reported in a 2023 review article in Advanced Synthesis & Catalysis. These technological improvements are expected to facilitate broader adoption of this compound in pharmaceutical development.

In conclusion, 1-ethyl-2,2-difluorocyclopentane-1-carboxylic acid (CAS: 2172096-20-5) represents a versatile scaffold with multiple applications in drug discovery and development. Its unique structural features and the growing interest in fluorinated pharmaceuticals position it as a compound of significant potential in the coming years. Future research directions likely include further exploration of its therapeutic applications, optimization of synthetic methodologies, and investigation of its physicochemical properties in various biological systems.